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Compound of Interest

Compound Name: gamma-Terpineol

Cat. No.: B1199165 Get Quote

An In-depth Technical Guide to the Physicochemical Properties of gamma-Terpineol

Introduction
Gamma-terpineol (γ-terpineol) is a naturally occurring monoterpene alcohol and an isomer of

terpineol.[1][2] It is a constituent of the essential oils of various plants, including pine and carrot

oils.[3] As a p-menthane monoterpenoid, its molecular structure consists of a cyclohexane ring

substituted with a methyl group and a hydroxyl group at one position, and an isopropylidene

group at another.[4] This guide provides a comprehensive overview of the core

physicochemical properties of gamma-terpineol, intended for researchers, scientists, and

professionals in the field of drug development.

Physicochemical Data
The quantitative physicochemical properties of gamma-terpineol are summarized in the table

below for clear reference and comparison.
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Property Value Units

Molecular Formula C₁₀H₁₈O -

Molecular Weight 154.25 g/mol

Boiling Point 218 - 219 °C at 760 mmHg

Melting Point 68 - 70 °C

Density 0.928 - 0.941 g/cm³ at 20-25°C

Refractive Index 1.4800 - 1.4850 at 20°C

Flash Point 87 - 95 °C

Water Solubility ~2847 mg/L at 20°C

LogP (Octanol-Water Partition

Coefficient)
2.613 (Predicted)

Appearance
Colorless or white prismatic

crystals
-

Odor Lilac, Pine -

[Sources: 1, 2, 4, 5, 6, 8]

Experimental Protocols
Detailed methodologies for determining key physicochemical properties of gamma-terpineol
are outlined below. These protocols are standard laboratory procedures applicable to liquid and

low-melting-point solid organic compounds.

Determination of Boiling Point (Thiele Tube Method)
The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure

surrounding the liquid. The Thiele tube method is a common technique for determining the

boiling point of small quantities of a liquid.[5]

Apparatus:
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Thiele tube

High-boiling point mineral oil

Thermometer

Small test tube

Capillary tube (sealed at one end)

Bunsen burner or heating mantle

Stand and clamps

Procedure:

Preparation: Fill the Thiele tube with mineral oil to a level just above the top of the side arm.

[5]

Sample Setup: Attach a small test tube containing 1-2 mL of gamma-terpineol to a

thermometer using a rubber band or wire. The thermometer bulb should be fully immersed in

the sample.[5]

Capillary Insertion: Place a capillary tube, with its sealed end up, into the test tube containing

the sample.[5]

Assembly: Clamp the entire assembly (thermometer and test tube) so that it is immersed in

the oil within the Thiele tube. The heat-circulating side arm of the Thiele tube should not be

directly heated.

Heating: Gently heat the side arm of the Thiele tube. The design of the tube allows for the

convection of the oil, ensuring uniform heating.[5]

Observation: As the temperature rises, air trapped in the capillary tube will bubble out.

Continue heating until a rapid and continuous stream of bubbles emerges from the open end

of the capillary tube.
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Equilibrium: Remove the heat source and allow the apparatus to cool slowly. The point at

which the bubbling stops and the liquid just begins to enter the capillary tube is the boiling

point. Record this temperature.[5]

Verification: For accuracy, allow the apparatus to cool further, then repeat the heating and

cooling cycle to obtain multiple readings.

Determination of Density (Pycnometer or Volumetric
Method)
Density is the mass of a substance per unit volume (d = m/V).[6] Since gamma-terpineol is a

solid at room temperature, its density is determined in its liquid (molten) state at a specified

temperature (e.g., 25°C).

Apparatus:

Electronic balance (accurate to ±0.001 g)

Graduated cylinder or Pycnometer (a specialized flask for precise volume measurement)[7]

[8]

Water bath for temperature control

Thermometer

Procedure:

Mass of Container: Measure and record the mass of a clean, dry graduated cylinder or

pycnometer on an electronic balance.[9]

Sample Addition: Gently melt the gamma-terpineol sample. Carefully transfer a known

volume (e.g., 10 mL) of the molten liquid into the tared graduated cylinder.[7] If using a

pycnometer, fill it completely.

Temperature Control: Place the container with the sample in a water bath set to the desired

temperature (e.g., 25°C) and allow it to equilibrate. Ensure the volume is read accurately at

this temperature.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.youtube.com/watch?v=5_ae28IcMQo
https://www.uoanbar.edu.iq/eStoreImages/Bank/17287.pdf
https://www.benchchem.com/product/b1199165?utm_src=pdf-body
https://planetorganic.ca/experiment-1-the-densities-of-liquids-and-solids
https://www.mt.com/us/en/home/applications/Laboratory_weighing/density-measurement.html
https://chem.libretexts.org/Ancillary_Materials/Laboratory_Experiments/Wet_Lab_Experiments/General_Chemistry_Labs/Online_Chemistry_Lab_Manual/Chem_10_Experiments/02%3A_The_Density_of_Liquids_and_Solids_(Experiment)
https://www.benchchem.com/product/b1199165?utm_src=pdf-body
https://planetorganic.ca/experiment-1-the-densities-of-liquids-and-solids
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1199165?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mass of Sample: Measure and record the combined mass of the container and the liquid

sample.[9]

Calculation:

Calculate the mass of the gamma-terpineol by subtracting the mass of the empty

container from the combined mass.[9]

Divide the mass of the sample by its measured volume to determine the density.[7]

Express the result in g/cm³ (1 mL = 1 cm³).[7]

Determination of Refractive Index (Abbe Refractometer)
The refractive index of a substance is a dimensionless number that describes how fast light

travels through that material. It is a characteristic property and is temperature-dependent.

Apparatus:

Abbe Refractometer

Constant temperature water circulator

Dropper or pipette

Soft lens tissue

Solvent (e.g., ethanol or isopropanol) for cleaning

Procedure:

Calibration & Temperature Control: Turn on the refractometer and the light source. Connect

the constant temperature water circulator to the prisms and set it to 20°C. Allow the

instrument to stabilize.

Prism Cleaning: Open the prism assembly and clean the surfaces of both the measuring and

illuminating prisms with a soft tissue moistened with a suitable solvent. Allow the solvent to

evaporate completely.
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Sample Application: Place 2-3 drops of the liquid gamma-terpineol sample onto the surface

of the lower prism.[10]

Measurement: Close the prism assembly firmly. Look through the eyepiece and turn the

adjustment knob until the field of view shows a distinct light and dark boundary. If necessary,

adjust the dispersion correction knob to eliminate any color fringe and sharpen the boundary

line.[10]

Reading: Align the boundary line precisely with the crosshairs in the eyepiece.

Record Value: Read the refractive index value from the instrument's scale. Record both the

refractive index and the temperature at which the measurement was taken.

Cleaning: After the measurement, open the prisms and clean the sample off thoroughly using

a soft tissue and solvent.

Diagrammatic Workflow
The following diagram illustrates a generalized experimental workflow for determining the

density of a liquid compound like molten gamma-terpineol.
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Start: Prepare Equipment
(Balance, Pycnometer, Water Bath)
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Step 1

Melt Gamma-Terpineol Sample

Step 2

Fill Pycnometer with
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Step 3
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Step 4

Measure Mass of
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Step 5

Calculate Mass of Sample
(Mass_final - Mass_tared)

Step 6

Calculate Density
(Density = Mass_sample / Volume_pycnometer)

Step 7
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Step 8
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Caption: Workflow for Liquid Density Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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